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Compound of Interest

Compound Name: LY2444296

Cat. No.: B8102925

For Researchers, Scientists, and Drug Development Professionals

Abstract

LY2444296, also known as FP3FBZ, is a potent and selective short-acting antagonist of the
kappa opioid receptor (KOR). Its chemical designation is ((S)-3-fluoro-4-(4-((2-(3-
fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide). This technical guide provides a
detailed overview of the chemical structure, physicochemical properties, and a comprehensive
synthesis protocol for LY2444296. Additionally, it outlines the canonical signaling pathway of
the kappa opioid receptor, the pharmacological target of LY2444296. The information
presented herein is intended to support researchers and professionals in the fields of medicinal
chemistry, pharmacology, and drug development.

Chemical Structure and Properties

LY2444296 is a complex organic molecule featuring a central phenoxybenzamide core linked
to a substituted pyrrolidine moiety. The stereochemistry of the pyrrolidine ring is crucial for its
biological activity.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8102925?utm_src=pdf-interest
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/product/b8102925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8102925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value
S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-

IUPAC Name (©) (4-((2~( .p yhpy
1-yl)methyl)phenoxy)benzamide)

Synonyms FP3FBZ

Molecular Formula C24H22F2N20:2

Molecular Weight 408.44 g/mol

CAS Number 1346133-11-6
O=C(N)C1=CC=C(OC2=CC=C(CN3--INVALID-

SMILES
LINK--CCC3)C=C2)C(F)=C1

Appearance Light yellow to yellow solid

Chemical Structure Diagram

Caption: 2D Chemical Structure of LY2444296 (FP3FBZ).

Synthesis of LY2444296

The synthesis of LY2444296 can be accomplished through a multi-step process involving the
formation of the key pyrrolidine intermediate followed by coupling with the phenoxybenzamide
moiety. The following is a representative synthetic scheme.

Synthesis Workflow
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Step 1: Reductive Amination

(1-(3-Fluorophenyl)ethanon9 ((S)— 1-Phenylethanamine)

+

(S)-1-Phenylethanamine
[Ti(OiPr)s, EtOH]

A

Intermediate Imine

Hz, Pd/C
A

GS)-2—(3-Fluorophenyl)pyrrolidine)

i+ 4-(Bromomethyl)phenol
[K2COs, MeCN]

Step 2: Alkylation

@-(Bromomethyl)phenol) (S)-1-((4-Hydroxyphenyl)methyl)-Z-(3-fluorophenyl)pyrroliding

+ 3,4-Difluorobenzonitrile
[K2CO3, DMF]

Step 3: Nucleophilic Aromatic Substitutiog (SNAr)

@,4-Diﬂuorobenzonitri]e) (S)-4-((2-(3-Fluorophenyl)pyrrolidin—1-yl)methyl)phenoxy)—3-ﬂuor0benzonitr119

H202, NaOH, DMSO

Step 4: Hydrolysis
v

LY?2444296
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 To cite this document: BenchChem. [In-Depth Technical Guide: The Chemical Structure and
Synthesis of LY2444296 (FP3FBZ)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8102925#the-chemical-structure-and-synthesis-of-
ly2444296-fp3fbz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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